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Executive Summary
Glyceric acid [HOCH₂CH(OH)COOH], the simplest sugar acid, is a molecule of profound

significance to contemporary biochemistry, playing a pivotal role in metabolic pathways such as

glycolysis.[1][2][3] Its detection in carbonaceous meteorites, with abundances comparable to

amino acids, strongly suggests an extraterrestrial origin and a potential role in the prebiotic

chemistry that led to life on Earth.[1][2] This technical guide provides an in-depth analysis of the

recently elucidated formation mechanism of glyceric acid in interstellar ice analogs. It details

the experimental protocols, presents key quantitative data, and visualizes the core chemical

pathways, offering a comprehensive resource for researchers in astrochemistry, prebiotic

chemistry, and related fields. The abiotic synthesis of this key biomolecule from simple,

ubiquitous precursors in deep space highlights a plausible pathway for the formation and

delivery of life's building blocks to early Earth.[3][4]

Core Synthesis Pathway in Interstellar Ices
Recent laboratory studies have demonstrated the first successful abiotic synthesis of racemic

glyceric acid under conditions mimicking those found in cold, dense molecular clouds.[1][2][3]

[5] The formation occurs in low-temperature (5 K) interstellar ice analogs composed of carbon

dioxide (CO₂) and ethylene glycol (HOCH₂CH₂OH) when subjected to ionizing radiation.[1][5]

This energetic processing simulates the effect of galactic cosmic rays (GCRs) penetrating the

icy mantles of interstellar dust grains.[3][4]
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The key mechanism is a barrierless radical-radical recombination reaction. The process is

initiated by the energetic electrons dissociating the precursor molecules to form highly reactive

radical species.[1] Specifically, the synthesis of glyceric acid proceeds through the carbon-

carbon bond coupling of the hydroxycarbonyl radical (HOĊO) and the 1,2-dihydroxyethyl

radical (HOĊHCH₂OH).[1][3]

The overall reaction can be summarized as follows:

Radical Formation:

CO₂ + e⁻ → HOĊO + other products

HOCH₂CH₂OH + e⁻ → HOĊHCH₂OH + H

Radical-Radical Recombination:

HOĊO + HOĊHCH₂OH → HOCH₂CH(OH)COOH (Glyceric Acid)

This non-equilibrium reaction pathway, driven by cosmic ray proxies, provides a viable route to

forming complex sugar acids from simple, abundant interstellar molecules.[1][2]

Precursor Molecules in Interstellar Ice (5 K)

Energetic Processing Final ProductCarbon Dioxide (CO₂)

Galactic Cosmic Rays (e⁻ proxies)

Ethylene Glycol (HOCH₂CH₂OH)
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Formation pathway of glyceric acid in interstellar ice analogs.

Quantitative Data
The identification and characterization of glyceric acid formed in laboratory simulations rely on

precise mass spectrometry data. The following table summarizes the key quantitative
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parameters for the detection of glyceric acid and its isomer, 2-hydroxyethyl hydrogen

carbonate, which was also formed in the experiments.[1] Additionally, the table includes the

measured abundance of glyceric acid in the Murchison meteorite for comparison.

Parameter Glyceric Acid (1)
2-Hydroxyethyl
hydrogen
carbonate (18)

Source

Molecular Formula C₃H₆O₄ C₃H₆O₄ -

Mass-to-Charge Ratio

(m/z)
106 106 [1]

Computed Adiabatic

Ionization Energy (eV)
9.69 - 10.17 9.79 - 11.09 [1]

Meteoritic Abundance

(Murchison)
80 nmol g⁻¹ Not Reported [1]

Experimental Protocol: Simulation of Interstellar
Glyceric Acid Synthesis
The following protocol outlines the methodology for the laboratory synthesis of glyceric acid
under simulated interstellar conditions.[1][4] This procedure is based on the experiments

conducted at the W. M. Keck Research Laboratory in Astrochemistry at the University of Hawaii

at Mānoa.[3][5]

3.1. Apparatus:

Ultra-high vacuum (UHV) chamber maintained at pressures of ~10⁻¹⁰ torr.

Polished silver substrate mounted on a closed-cycle helium cryostat, capable of reaching

temperatures of 5 K.

Gas deposition system for introducing precursor molecules.

Electron gun (5 keV) to simulate secondary electrons generated by galactic cosmic rays.
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Tunable vacuum ultraviolet (VUV) photoionization source.

Reflectron time-of-flight mass spectrometer (ReTOF-MS) for product detection.

3.2. Procedure:

Substrate Preparation: The silver substrate is cooled to a stable temperature of 5 K within

the UHV chamber.

Ice Deposition: A gas mixture of carbon dioxide (CO₂) and ethylene glycol (HOCH₂CH₂OH) is

prepared and deposited onto the cold substrate, forming an amorphous ice layer of a few

hundred nanometers in thickness.

Irradiation: The ice analog is irradiated with 5 keV electrons for a specified duration (e.g., 60

minutes) with a defined beam current (e.g., 50 nA). This simulates the energetic processing

that occurs over millions of years in a cold molecular cloud.[1]

Temperature-Programmed Desorption (TPD): Following irradiation, the sample is heated at a

controlled rate (e.g., 0.5 K min⁻¹). As the temperature increases, molecules sublime from the

ice into the gas phase.

Photoionization and Detection: The desorbed neutral molecules pass into the ionization

region of the ReTOF-MS. They are ionized by a tunable VUV photon beam.

Isomer-Selective Analysis: The photon energy is systematically varied. By comparing the

signal intensity at different ionization energies with the computed adiabatic ionization

energies of potential isomers, specific molecules like glyceric acid can be unambiguously

identified.[1][2] The mass spectrometer records the mass-to-charge ratio of the resulting

ions, confirming the presence of molecules with the mass of glyceric acid (m/z = 106).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://uhmreactiondynamics.org/publication_papers/p591.pdf
https://www.benchchem.com/product/b3427537?utm_src=pdf-body
https://uhmreactiondynamics.org/publication_papers/p591.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10936953/
https://www.benchchem.com/product/b3427537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. UHV Chamber Setup

2. Energetic Processing

3. Analysis

➔ Cool Substrate to 5 K

Deposit CO₂ + Ethylene Glycol Ice

Irradiate Ice with 5 keV Electrons

Heat Sample (TPD)

Molecules Sublimate

Tunable VUV Photoionization

ReTOF-MS Detection

Isomer Identification via Ionization Energy
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Workflow for the experimental synthesis and detection of glyceric acid.
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Astrobiological Significance and Future Directions
The formation of glyceric acid in interstellar ices is a significant finding for astrobiology.[3] It

demonstrates that a key metabolite can be synthesized abiotically in space and potentially

delivered to nascent planets like early Earth via meteorites and comets.[3][4] Once delivered,

glyceric acid could have participated in prebiotic chemical networks. It serves as a plausible

precursor for other critical biomolecules, including the proteinogenic amino acid serine and

other sugar acids like lactic acid.[1][3]

The racemic nature of the synthesized glyceric acid is consistent with findings for other

organic molecules in meteorites.[5] While life on Earth exhibits homochirality, the delivery of

racemic mixtures could have provided the raw materials for subsequent selection processes to

act upon.

Future research will likely focus on detecting glyceric acid directly in interstellar clouds using

telescopes like the Atacama Large Millimeter/submillimeter Array (ALMA).[3][5] Further

laboratory experiments are needed to explore the full range of products that can be formed

from glyceric acid under various prebiotic conditions and to investigate its stability and

evolution in planetary environments. Understanding these pathways is crucial for piecing

together the complex puzzle of the origins of life.[3]
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The role of glyceric acid as a precursor in prebiotic and biochemical pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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